5-hydroxymethylblasticidin S
5-hydroxymethylblasticidin S
Brand Name:
Vulcanchem
CAS No.:
123067-52-7
VCID:
VC0047557
InChI:
InChI=1S/C18H28N8O6/c1-25(17(21)22)5-4-10(19)6-12(28)23-11-2-3-13(32-14(11)16(29)30)26-7-9(8-27)15(20)24-18(26)31/h2-3,7,10-11,13-14,27H,4-6,8,19H2,1H3,(H3,21,22)(H,23,28)(H,29,30)(H2,20,24,31)/t10-,11-,13?,14-/m0/s1
SMILES:
CN(CCC(CC(=O)NC1C=CC(OC1C(=O)O)N2C=C(C(=NC2=O)N)CO)N)C(=N)N
Molecular Formula:
C18H28N8O6
Molecular Weight:
452.5 g/mol
5-hydroxymethylblasticidin S
CAS No.: 123067-52-7
Main Products
VCID: VC0047557
Molecular Formula: C18H28N8O6
Molecular Weight: 452.5 g/mol
| CAS No. | 123067-52-7 |
|---|---|
| Product Name | 5-hydroxymethylblasticidin S |
| Molecular Formula | C18H28N8O6 |
| Molecular Weight | 452.5 g/mol |
| IUPAC Name | (2S,3S)-3-[[(3S)-3-amino-5-[carbamimidoyl(methyl)amino]pentanoyl]amino]-6-[4-amino-5-(hydroxymethyl)-2-oxopyrimidin-1-yl]-3,6-dihydro-2H-pyran-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H28N8O6/c1-25(17(21)22)5-4-10(19)6-12(28)23-11-2-3-13(32-14(11)16(29)30)26-7-9(8-27)15(20)24-18(26)31/h2-3,7,10-11,13-14,27H,4-6,8,19H2,1H3,(H3,21,22)(H,23,28)(H,29,30)(H2,20,24,31)/t10-,11-,13?,14-/m0/s1 |
| Standard InChIKey | MDTSQXWUAJPTCD-YOKAQCHCSA-N |
| Isomeric SMILES | CN(CC[C@@H](CC(=O)N[C@H]1C=CC(O[C@@H]1C(=O)O)N2C=C(C(=NC2=O)N)CO)N)C(=N)N |
| SMILES | CN(CCC(CC(=O)NC1C=CC(OC1C(=O)O)N2C=C(C(=NC2=O)N)CO)N)C(=N)N |
| Canonical SMILES | CN(CCC(CC(=O)NC1C=CC(OC1C(=O)O)N2C=C(C(=NC2=O)N)CO)N)C(=N)N |
| Synonyms | 5-hydroxymethyl(blasticidin S) 5-hydroxymethylblasticidin S |
| PubChem Compound | 195379 |
| Last Modified | Nov 11 2021 |
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